11-(4-Butoxyphenyl)-5-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene

• IUPAC Name: 11-(4-butoxyphenyl)-5-[(2-chloro-4-fluorophenyl)methylsulfanyl]-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-diene
• InChI: InChI=1S/C24H27ClFN5OS/c1-2-3-12-32-19-8-5-16(6-9-19)21-14-22-23-27-28-24(30(23)10-11-31(22)29-21)33-15-17-4-7-18(26)13-20(17)25/h4-11,13,21-23,27,29H,2-3,12,14-15H2,1H3
• InChI Key: OXFDDSUPOBPKLM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)SCC5=C(C=C(C=C5)F)Cl
• Molecular Formula: C24H27ClFN5OS
• Molecular Weight: 488.0 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

1. Cycloproparene Series Studies

The compound is studied in the context of cycloproparene series and attempted cycloadditions, contributing to understanding chemical behaviors in this series. Halton and Russell (1992) explored cycloadditions with tricyclo-[5.4.1.03,5]dodeca-2,5,7,9,11-pentaene, which shares similarities in structure and reactivity with the compound (Halton & Russell, 1992).

2. Aromatic Polyimides Research

Research on aromatic polyimides derived from thiophenyl-substituted benzidines, which may include compounds structurally related to 11-(4-Butoxyphenyl)-5-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene, focuses on the synthesis of materials with high refractive indices and good thermomechanical stabilities. These studies are essential for advancements in material science and engineering (Tapaswi et al., 2015).

3. Fluorescent Iridium(III) Complexes

The study of fluorescent iridium(III) complexes, involving similar sulfanyl-functionalized ligands, is crucial for developing new materials with specific photoluminescent properties. Such research has implications in fields like optoelectronics and sensor technology (Constable et al., 2014).

4. Chemiluminescence in Dioxetanes

Investigations into the base-induced chemiluminescence of sulfanyl-substituted dioxetanes contribute to the understanding of chemical luminescence and its potential applications in analytical chemistry and bioimaging (Watanabe et al., 2010).

5. Polyfluorinated Sulfanes Preparation

The preparation of polyfluorinated sulfanes and the study of their reactions provide insights into the synthesis of complex fluorinated compounds, which are important in various industrial and pharmaceutical applications (Chen, Kirchmeier & Shreeve, 1996).

Safety And Hazards

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Future Directions

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